N-(4-fluorophenyl)-2-(2-((4-methylbenzyl)thio)thiazol-4-yl)acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[2-[(4-methylphenyl)methylsulfanyl]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C19H17FN2OS2/c1-13-2-4-14(5-3-13)11-24-19-22-17(12-25-19)10-18(23)21-16-8-6-15(20)7-9-16/h2-9,12H,10-11H2,1H3,(H,21,23)
• InChI Key: XXGJQGLVBXARIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=NC(=CS2)CC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C19H17FN2OS2
• Molecular Weight: 372.5 g/mol

Description

N-(4-fluorophenyl)-2-(2-((4-methylbenzyl)thio)thiazol-4-yl)acetamide, also known as FMBTA, is a synthetic compound that has been widely studied for its potential applications in scientific research. FMBTA is a thiazole-based compound that has been shown to have a variety of biochemical and physiological effects, and has been used in a number of studies to investigate its mechanisms of action and potential therapeutic applications.

Scientific Research Applications

Anticancer and Antimicrobial Activities Thiazolyl N-benzyl-substituted acetamide derivatives, including compounds with structural similarities to the query, have been synthesized and evaluated for their Src kinase inhibitory and anticancer activities. These derivatives showed inhibition of cell proliferation in various cancer cell lines, including human colon carcinoma, breast carcinoma, and leukemia cells, suggesting a potential role in cancer therapy (Fallah-Tafti et al., 2011). Furthermore, N-phenylacetamide derivatives containing 4-arylthiazole moieties have demonstrated promising in vitro antibacterial activities against several bacteria, indicating their potential as antibacterial agents (Lu et al., 2020).

Anti-inflammatory and Analgesic Properties Some thiazole derivatives have been explored for their anti-inflammatory and analgesic properties. For instance, compounds synthesized from thiazole and acetamide frameworks exhibited significant anti-inflammatory activity in experimental models, suggesting their utility in developing new anti-inflammatory agents (Khalifa & Abdelbaky, 2008).

Anticonvulsant Activities Alpha-heterocyclic alpha-acetamido-N-benzylacetamide derivatives, including thiazole-containing compounds, have shown outstanding activity in seizure tests, indicating potential anticonvulsant benefits. These findings underscore the importance of structural features in modulating biological activity and offer a basis for further exploration of related compounds (Kohn et al., 1993).